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Compound of Interest

Compound Name: Propionic Acid Methyl-d3 Ester
CAS No.: 38758-64-4
Cat. No.: B1148185
Get Quote
. J

Executive Summary & Core Directive

Propionic Acid Methyl-d3 Ester (CAS: 66687-07-8 / Unlabeled CAS: 554-12-1) is a stable
isotope-labeled organic ester primarily used as an internal standard in mass spectrometry and
metabolic tracking.

The Core Directive: Treat this compound as a High-Flammability Organic Solvent. Disposal
must strictly follow RCRA Class D001 (Ignitable) protocols. Under no circumstances should this
compound be discharged into municipal sewage systems. The primary disposal route is Fuel
Blending or High-Temperature Incineration via a licensed hazardous waste handler.

Chemical Safety Profile & Hazard Identification

Effective disposal requires understanding the physicochemical properties that dictate risk. This
compound is highly volatile and flammable.[1][2][3][4]

Physicochemical Properties Table
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Critical Disposal
Property Value L.
Implication

High Fire Risk: Vapors can
Flash Point -2°C (28°F) ignite at freezer temperatures.

Grounding is mandatory.

High volatility; waste
. _ containers must be
Boiling Point 79.8°C i
hermetically sealed to prevent

vapor release.

Floats on water; aqueous fire
Density 0.915 g/mL suppression may spread the
fire.

Potential for aqueous
Water Solubility Soluble (6.2 g/100mL) migration; requires
containment from drains.

Classified strictly as "Ignitable

Waste."

RCRA Code D001

Critical Hazards

» Flammability: Vapors are heavier than air and may travel to ignition sources and flash back.

» Peroxide Formation: While less prone than ethers, secondary oxidation in long-term storage
can degrade the isotopic purity, though explosion risk is low compared to ethers.

» Incompatibility: Reacts vigorously with strong oxidizers, strong bases, and strong acids.

Pre-Disposal Handling & Segregation

Scientific Integrity Note: The integrity of a waste stream depends on segregation. Mixing
deuterated esters with halogenated solvents or acidic agueous streams significantly increases
disposal costs and creates potential chemical incompatibility hazards.

Step 1: Segregation Logic
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o Stream A (Preferred): Non-Halogenated Organic Solvents.
o Includes: Acetone, Methanol, Ethyl Acetate, Propionic Acid Methyl-d3 Ester.
o Destination: Fuel Blending (Energy Recovery).
o Stream B: Halogenated Solvents.
o Includes: Dichloromethane, Chloroform.[5]
o Destination: High-Temp Incineration (Costlier).
o Stream C: Aqueous Waste.

o Do NOT mix Methyl propionate-d3 with aqueous acid/base waste unless it is a dilute wash
fraction.

Step 2: Container Selection

o Material: High-density polyethylene (HDPE) or Safety Steel Cans (Type ).

e Venting: Use pressure-relieving caps if storing in warm environments to prevent vapor
pressure buildup.

e Grounding: When transferring volumes >4L, bond the source and receiving containers to
prevent static discharge.

Disposal Workflow & Decision Matrix

The following protocol ensures compliance with EPA 40 CFR 261.21 (Characteristic of
Ignitability).

Operational Protocol

» Deactivation (Optional): For trace amounts in glassware, allow evaporation in a certified
chemical fume hood (if permitted by local air quality regulations). For bulk liquid, do not
evaporate.

o Collection: Pour waste into the Non-Halogenated Organic waste container.
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o Labeling: Affix a hazardous waste label immediately.
o Constituents: "Methyl Propionate-d3" (Do not abbreviate).
o Hazard Checkbox: [x] Flammable / Ignitable.

o Storage: Store in a Flammable Safety Cabinet until pickup.

Visualizing the Logic

The following diagram illustrates the decision process for disposing of Propionic Acid Methyl-

d3 Ester based on its mixture state.
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Methyl Propionate-d3 Waste

Is it mixed with other chemicals?

Contains Halogens?
(Cl,Br, K )

No (Pure)

Is it an Aqueous Solution?

Stream B: Halogenated Organics
(Requires Incineration)

Yes (>20% Water)

No (<20% Water)

Stream C: Aqueous Organic Waste Stream A: Non-Halogenated Organics
(Requires Treatment) (High BTU Value)

Final Disposal: Final Disposal:
High-Temp Incineration Fuel Blending / Energy Recovery

Click to download full resolution via product page

Caption: Decision tree for categorizing Propionic Acid Methyl-d3 Ester waste streams to
maximize energy recovery and ensure regulatory compliance.

Emergency Procedures (Spill Response)

In the event of a spill during transfer:
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o Evacuate & Ventilate: Immediately clear the area and increase ventilation.[4] The flash point
is -2°C; vapors are explosive.

« Eliminate Ignition: Cut power to hot plates and stirrers.

e Absorb: Use vermiculite or activated charcoal spill pillows. Do not use paper towels
(combustible).

» Disposal of Debris: Place contaminated absorbents into a sealed container and label as
Hazardous Waste Solid (Flammable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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